Cas no 1261561-91-4 (4,2',3'-Trifluorobiphenyl-3-methanol)

• Product Name: 4,2',3'-Trifluorobiphenyl-3-methanol
• CAS No: 1261561-91-4
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• CID: 4790806
• Update Time: 2025-10-28

4,2',3'-Trifluorobiphenyl-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4,2',3'-Trifluorobiphenyl-3-methanol

• Inchi： 1S/C13H9F3O/c14-11-5-4-8(6-9(11)7-17)10-2-1-3-12(15)13(10)16/h1-6,17H,7H2
• InChI Key： ACDNFIJFRJQDOO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CO)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 4,2',3'-Trifluorobiphenyl-3-methanol

Comprehensive Overview of 4,2',3'-Trifluorobiphenyl-3-methanol (CAS No. 1261561-91-4): Properties, Applications, and Industry Insights

4,2',3'-Trifluorobiphenyl-3-methanol (CAS No. 1261561-91-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The presence of trifluoromethyl and hydroxymethyl groups on the biphenyl backbone enhances its reactivity, making it a versatile intermediate for synthesizing advanced organic molecules. Researchers and industry professionals frequently search for terms like "fluorinated biphenyl derivatives", "synthetic applications of trifluorobiphenyl", and "CAS 1261561-91-4 uses", reflecting its growing relevance in cutting-edge applications.

The compound's molecular structure, characterized by its fluorine substituents, contributes to its high thermal stability and lipophilicity, which are critical for drug design and agrochemical formulations. Recent studies highlight its potential in developing next-generation pharmaceuticals, particularly in targeting enzyme inhibition and improving bioavailability. Searches for "fluorine in medicinal chemistry" and "biphenyl methanol derivatives" underscore the scientific community's interest in leveraging such compounds for therapeutic innovation.

In material science, 4,2',3'-Trifluorobiphenyl-3-methanol serves as a precursor for liquid crystals and organic semiconductors. Its ability to modify electronic properties aligns with trends in flexible electronics and OLED technology, topics frequently queried in academic and industrial forums. The compound's compatibility with cross-coupling reactions also makes it valuable for constructing complex π-conjugated systems, a hotspot in renewable energy research.

From a synthetic perspective, the demand for high-purity CAS 1261561-91-4 has risen, driven by its role in catalysis and polymer chemistry. Analytical techniques like HPLC and NMR are essential for quality control, as emphasized in searches for "characterization of fluorinated aromatics". Environmental considerations, such as "green synthesis of fluorinated compounds", further shape its production methodologies, reflecting broader sustainability trends.

In conclusion, 4,2',3'-Trifluorobiphenyl-3-methanol exemplifies the intersection of chemistry and technology, addressing needs from drug discovery to advanced materials. Its multifaceted applications and alignment with trending search queries position it as a compound of enduring scientific and industrial significance.